Cas no 69489-90-3 (1-Pyrenesulfonyl azide)
1-Pyrenesulfonyl azide structure
Product Name:1-Pyrenesulfonyl azide
CAS No:69489-90-3
MF:C16H9N3O2S
MW:307.326561689377
CID:514065
PubChem ID:172409
Update Time:2025-04-19
1-Pyrenesulfonyl azide Chemical and Physical Properties
Names and Identifiers
-
- 1-Pyrenesulfonyl azide
- N-diazopyrene-1-sulfonamide
- pyrenesulfonyl azide
- Pyrene-1-sulfonyl azide
- 69489-90-3
- DTXSID60219712
-
- Inchi: 1S/C16H9N3O2S/c17-18-19-22(20,21)14-9-7-12-5-4-10-2-1-3-11-6-8-13(14)16(12)15(10)11/h1-9H
- InChI Key: JIJQENICHHPNBK-UHFFFAOYSA-N
- SMILES: S(C1C=CC2=CC=C3C=CC=C4C=CC=1C2=C43)(N=[N+]=[N-])(=O)=O
Computed Properties
- Exact Mass: 307.04167
- Monoisotopic Mass: 307.042
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 593
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 5.5
- Topological Polar Surface Area: 56.9Ų
Experimental Properties
- PSA: 82.9
1-Pyrenesulfonyl azide Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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